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Compound of Interest

tert-Butyl 3-hydroxy-4-

Compound Name: ,
nitrobenzoate

CAS No.: 123330-86-9

Cat. No.: B053186

Get Quote

Part 1: Chemical Profile & Hazard Identification
The "Why" of Safety: Structural Analysis

To safely handle tert-butyl 3-hydroxy-4-nitrobenzoate (CAS: 123330-86-9), one must
understand the interplay between its three functional groups. This is not merely a "toxic
powder"; it is a chemical system with specific reactivities:

¢ Nitro Group (

): Located at the 4-position, this group introduces electron-withdrawing character, increasing
the acidity of the neighboring phenol. While mono-nitro compounds are generally stable, they
possess energetic potential. Upon thermal decomposition (fire), they release toxic nitrogen
oxides (

).

¢ Phenolic Hydroxyl (
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): The 3-hydroxy group is acidic. In the presence of strong bases, it forms a phenoxide anion,
which is significantly more reactive and prone to oxidation.

« tert-Butyl Ester (

): Unlike methyl/ethyl esters, the tert-butyl group is acid-labile. Exposure to strong acids
(e.qg., TFA, HCI) will cleave this ester, releasing isobutylene gas (flammable) and precipitating
the parent acid (3-hydroxy-4-nitrobenzoic acid).

Physicochemical Properties

Property Value / Description Context for Handling

Unique identifier for
CAS Number 123330-86-9 i o
inventory/SDS verification.

Molecular Formula

Calculation basis for

Molecular Weight 239.23 g/mol o
stoichiometry.
) ] ] Dust generation is a primary
Physical State Solid (Crystalline Powder)
exposure vector.
Self-Validating Check:
) Darkening to orange/brown
Color Yellow to Beige o o
indicates oxidation or
hydrolysis.
] ] ] Caution: Do not overheat;
Melting Point ~84-95 °C (Analog inferred) )
keep drying oven <50 °C.
- ) Insoluble in water; sinks and
Solubility Soluble in DCM, EtOAc, MeOH

persists in aqueous spills.

GHS Hazard Classification

e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[2][3]

e H335: May cause respiratory irritation.[1][2][4]
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» Warning: While not formally classified as an explosive, treat as a Thermo-Sensitive Solid.

Avoid containment during heating.

Part 2: Hierarchy of Controls & Handling Protocols
Engineering Controls

e Primary Containment: All weighing and transfer operations must be performed inside a

Chemical Fume Hood or a Powder Containment Balance Enclosure.

» Ventilation: Face velocity must be maintained at 80—100 fpm.

 Static Control: Use anti-static weighing boats. Nitro-aromatics can be sensitive to

electrostatic discharge (ESD) in dry environments.

Personal Protective Equipment (PPE) Matrix

Protection Zone

Requirement

Rationale (Causality)

Hand Protection

Nitrile (Double Gloved)

Phenolic compounds permeate
latex rapidly. Double gloving
allows outer glove removal
upon contamination without

skin exposure.[4]

Eye Protection

Chemical Goggles

Safety glasses are insufficient.
Fine powder can bypass side
shields; phenols cause severe

corneal damage.

Respiratory

N95 or P100 (if outside hood)

Only required if engineering
controls fail. Dust inhalation
triggers immediate respiratory
tract irritation (H335).

Body

Lab Coat (Cotton/Flame

Resistant)

Synthetic fibers (polyester) can
melt into skin if a flash fire

occurs (nitro-compound risk).

Experimental Workflow: Safe Weighing & Solubilization
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The following diagram illustrates a self-validating workflow designed to minimize exposure and
verify compound integrity before use.

START: Weighing Protocol

Visual Inspection:
Is powder free-flowing & yellow?

Weigh in Fume Hood

(Anti-static boat)

Add Solvent (DCM/EtOAC)

No (Brown/ ClumpY) Avoid Water/Strong Bases

Dissolution Check:
Clear yellow solution?

Precipitate/Cloudy Clear

STOP: Quarantine Material Proceed to Reaction

(Possible Hydrolysis/Oxidation)

Click to download full resolution via product page

Figure 1: Decision-tree workflow for initial handling. The "Visual Inspection” steps act as
Go/No-Go gates to prevent the use of degraded material.

Part 3: Storage, Stability & Emergency Response
Storage Conditions

o Temperature: Store at 2-8 °C (Refrigerated).
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o Atmosphere: Store under Inert Gas (Argon/Nitrogen). Phenols are prone to oxidation; the
nitro group accelerates this by withdrawing electron density, making the ring susceptible to
nucleophilic attack by moisture.

e Incompatibilities:

o Strong Bases (NaOH, KOH, Amines): Will deprotonate the phenol, causing rapid color
change (red/orange) and potential exotherm.

o Strong Acids: Will cleave the tert-butyl ester.

o Reducing Agents: Can reduce the nitro group to an amine or hydroxylamine (exothermic).

Emergency Response Protocols
Spill Response (Solid)

o Evacuate the immediate area if dust is airborne.[4]
e Don PPE: Goggles, double nitrile gloves, N95 respirator.
o Contain: Cover spill with a damp paper towel to prevent dust dispersion.

e Clean: Scoop up material. Wipe surface with weak base (5% Sodium Bicarbonate) to
neutralize any phenolic residue, then water.

o Note: The bicarbonate wash may turn yellow (phenoxide formation); this confirms the
cleaning is working.

Fire (Decomposition)

e Hazard: Burning releases Nitrogen Oxides (

)—reddish-brown fumes that can cause delayed pulmonary edema.

e Action: Do not inhale smoke. Use CO2 or Dry Chemical extinguishers.[4][5] If a large
guantity (>100g9) is involved, evacuate upwind.

Waste Disposal
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e Segregation: Dispose of as Hazardous Organic Waste.
e Labeling: Clearly tag as "Contains Nitro-Aromatics" and "Phenols".

» Prohibition: Do NOT mix with oxidizing waste streams (e.g., Chromic acid, Nitric acid) as this
creates an explosion hazard.

Part 4: Synthesis & Degradation Pathways

Understanding the chemical lineage helps predict impurities and side reactions.

Strong Base (NaOH)

Strong Acid (TFA/HCI)
Acid Hydrolysis

3-Hydroxy-4-nitrobenzoic Acid
(Cleaves Ester) o

(Precipitate) + Isobutylene (Gas)

tert-Butyl 3-hydroxy-4-nitrobenzoate .
(Target Compound) Deprotonation

Reacts at Phenol) Phenoxide Salt
P> (Deep Red/Orange Solution)

Click to download full resolution via product page

Figure 2: Reactivity map showing incompatibility consequences. Acid exposure generates
flammable gas; base exposure alters solubility and color.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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